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Compound of Interest

Compound Name: Dimethyl sulfone-d6

Cat. No.: B031282 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

dimethyl sulfone-d6 (CAS 22230-82-6), a deuterated analogue of dimethyl sulfone.

Adherence to these protocols is critical for minimizing environmental impact and safeguarding

personnel.

Immediate Safety and Logistical Information
Dimethyl sulfone-d6 is a stable, solid compound.[1] While it is not classified as a hazardous

substance for transport, all chemical waste should be handled with care.[2] The primary route

for disposal is through a licensed professional waste disposal service.[2] It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines, as local, state, and federal regulations must be followed.[2]

Key Disposal Principle: Do not dispose of dimethyl sulfone-d6 down the drain or in regular

solid waste streams. It should be treated as a chemical waste product and disposed of as an

unused product through a licensed contractor.[2]

Quantitative Data Presentation
For easy reference, the key physical and chemical properties of dimethyl sulfone-d6 are

summarized in the table below.
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Property Value Source

CAS Number 22230-82-6

Molecular Formula (CD₃)₂SO₂

Molecular Weight 100.17 g/mol

Form Solid

Melting Point 107-109 °C

Boiling Point 238 °C

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
The following is a detailed methodology for the collection and disposal of dimethyl sulfone-d6
waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling dimethyl sulfone-d6 waste, ensure you are wearing appropriate PPE,

including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Container Selection and Labeling:

Select a clean, dry, and chemically compatible container with a secure screw-top lid for solid

waste.

The container must be clearly labeled as "Hazardous Waste."

The label must include:
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The full chemical name: "Dimethyl Sulfone-d6 Waste" (avoid abbreviations)

The CAS number: "22230-82-6"

The hazard characteristics (e.g., "Combustible Solid")

The name of the principal investigator or laboratory contact

The accumulation start date (the date the first piece of waste is added to the container)

3. Waste Accumulation:

Place all disposable materials contaminated with dimethyl sulfone-d6 (e.g., weighing boats,

contaminated paper towels, gloves) into the designated, labeled waste container.

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory,

away from incompatible materials, particularly strong oxidizing agents.

4. Arranging for Disposal:

Once the waste container is full or if the accumulation time limit set by your institution is

reached, arrange for a pickup from your institution's EHS department or their designated

hazardous waste contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve an online request form or a direct call to the EHS office.

Do not attempt to transport the chemical waste off-site yourself.

5. Spill Cleanup:

In the event of a spill, mechanically take up the solid material (e.g., by sweeping or

shoveling) and place it in the designated hazardous waste container for disposal.

Ensure adequate ventilation during cleanup.
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Wash the spill area with soap and water after the solid material has been removed.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of dimethyl
sulfone-d6.
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Caption: Logical workflow for the proper disposal of dimethyl sulfone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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